Aplysistatin
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Overview
Description
Aplysistatin is a bromosesquiterpene derived from sea mollusks.
Scientific Research Applications
Biomimetic Synthesis
Aplysistatin, a marine antineoplastic agent, has been a subject of interest in biomimetic synthesis. Shieh and Prestwich (1982) demonstrated the enantiospecific preparation of this compound, highlighting a key biomimetic cyclization step. This study points towards the synthetic potential of this compound in pharmaceutical applications, particularly in antineoplastic therapy (H. Shieh & G. Prestwich, 1982).
Marine-Derived Sesquiterpenoids
The study by Paul and Fenical (1980) explored monocyclofarnesol-derived sesquiterpenoids from the red marine alga, including this compound. They revealed the potential of this compound and related compounds in marine pharmacology, which could have implications in the development of new therapeutic agents (V. Paul & W. Fenical, 1980).
Additional Biomimetic Approaches
Tanaka, Otsuka, and Yamashita (1984) detailed another biomimetic synthesis of this compound, emphasizing the versatility of synthetic approaches for this compound. This synthesis involved a Wittig reaction and subsequent treatments leading to the production of this compound, further underscoring its synthetic accessibility for research and therapeutic uses (A. Tanaka, S. Otsuka & K. Yamashita, 1984).
properties
CAS RN |
62003-89-8 |
---|---|
Molecular Formula |
C15H21BrO3 |
Molecular Weight |
329.23 g/mol |
IUPAC Name |
7-bromo-6,6,9a-trimethyl-5,5a,7,8,9,10a-hexahydro-1H-furo[3,4-b][1]benzoxepin-3-one |
InChI |
InChI=1S/C15H21BrO3/c1-14(2)11-5-4-9-10(8-18-13(9)17)19-15(11,3)7-6-12(14)16/h4,10-12H,5-8H2,1-3H3 |
InChI Key |
BEMNKPXNGWTBLQ-UHFFFAOYSA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC=C3[C@@H](O2)COC3=O)(C)C)Br |
SMILES |
CC1(C(CCC2(C1CC=C3C(O2)COC3=O)C)Br)C |
Canonical SMILES |
CC1(C(CCC2(C1CC=C3C(O2)COC3=O)C)Br)C |
Appearance |
Solid powder |
Other CAS RN |
62003-89-8 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aplysistatin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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